Cas no 2138541-80-5 (1-(Furan-3-yl)-4,4-dimethylcyclohex-2-en-1-ol)

• Product Name: 1-(Furan-3-yl)-4,4-dimethylcyclohex-2-en-1-ol
• CAS No: 2138541-80-5
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5856447
• PubChem ID: 165492135
• Update Time: 2025-10-24

1-(Furan-3-yl)-4,4-dimethylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1156339
• 1-(furan-3-yl)-4,4-dimethylcyclohex-2-en-1-ol
• 2138541-80-5
• 1-(Furan-3-yl)-4,4-dimethylcyclohex-2-en-1-ol

• Inchi： 1S/C12H16O2/c1-11(2)4-6-12(13,7-5-11)10-3-8-14-9-10/h3-4,6,8-9,13H,5,7H2,1-2H3
• InChI Key： PZJHOCBDFATRIY-UHFFFAOYSA-N
• SMILES： OC1(C2=COC=C2)C=CC(C)(C)CC1

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33.4Ų

Additional information on 1-(Furan-3-yl)-4,4-dimethylcyclohex-2-en-1-ol

1-(Furan-3-yl)-4,4-dimethylcyclohex-2-en-1-ol: A Comprehensive Overview

The compound 1-(Furan-3-yl)-4,4-dimethylcyclohex-2-en-1-ol, identified by the CAS number 2138541-80-5, is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of bicyclic ethers and has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure comprises a cyclohexene ring fused with a furan moiety, which contributes to its distinctive chemical properties.

Recent studies have highlighted the importance of 1-(Furan-3-yl)-4,4-dimethylcyclohex-2-en-1-ol in drug discovery efforts. Researchers have explored its role as a potential lead compound for developing novel therapeutic agents targeting various diseases, such as cancer and neurodegenerative disorders. The furan ring in the molecule is particularly significant as it can undergo various chemical transformations, enabling the creation of derivatives with enhanced bioactivity.

In addition to its pharmaceutical applications, 1-(Furan-3-yl)-4,4-dimethylcyclohex-2-en-1-ol has also been investigated for its use in agrochemicals. Its ability to interact with plant hormones and influence plant growth has made it a promising candidate for developing eco-friendly pesticides and growth regulators. Recent advancements in green chemistry have further emphasized the importance of this compound in sustainable agricultural practices.

The synthesis of 1-(Furan-3-yl)-4,4-dimethylcyclohex-2-en-1_ol involves a series of complex organic reactions, including Diels-Alder cycloaddition and subsequent functional group transformations. These methods have been optimized in recent years to improve yield and selectivity, making the compound more accessible for large-scale production. The development of efficient synthetic routes has been a focal point of research, driven by the increasing demand for this compound in various industries.

The physical and chemical properties of 1-(Furan_3_yl)_4_4_dimethylcyclohex_2_en_1_ol are equally intriguing. Its molecular weight is approximately 206 g/mol, and it exists as a white crystalline solid under standard conditions. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, which facilitates its use in various chemical reactions. Its stability under thermal and oxidative conditions has also been thoroughly investigated, making it suitable for long-term storage and transportation.

In terms of spectroscopic analysis, the compound's structure has been confirmed using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided valuable insights into the spatial arrangement of atoms within the molecule and its fragmentation patterns during ionization processes.

The environmental impact of 1_(Furan_3_yl)_4_4_dimethylcyclohex_2_en_1_ol has also been a topic of recent research. Studies have shown that the compound biodegrades efficiently under aerobic conditions, reducing its potential to cause harm to aquatic ecosystems. This characteristic aligns with global efforts to develop environmentally friendly chemicals that minimize ecological footprints.

In conclusion, 1_(Furan_3_yl)_4_4_dimethylcyclohex_2_en_1_ol, with its unique structure and versatile applications, continues to be a subject of intense scientific interest. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its role in modern chemistry and related disciplines.